BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of GNE-886: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GNE-886

Cat. No.: B15571934

For Immediate Reference: Safety and Disposal of GNE-886

This document provides essential safety and logistical information for the proper disposal of
GNE-886, a potent and selective inhibitor of the Cat Eye Syndrome Chromosome Region
candidate 2 (CECR2) bromodomain. Adherence to these procedures is critical to ensure the
safety of laboratory personnel and to maintain compliance with environmental regulations.

GNE-886 Hazard and Disposal Information Summary
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Property

Information

Citation

Chemical Name

GNE-886

CAS Number

2101957-05-3

[1]

Molecular Formula

C28H30N603

[1]

Molecular Weight

498.587 g/mol

[1]

Primary Hazards

Acute toxicity, Oral (Category
4) - Harmful if swallowed.

[1]

Acute aquatic toxicity

(Category 1) - Very toxic to [1]
aquatic life.

Chronic aquatic toxicity

(Category 1) - Very toxic to o

aguatic life with long lasting

effects.

Personal Protective Equipment
(PPE)

Wear protective gloves,
protective clothing, eye

protection, and face protection.

Disposal Directive

Dispose of contents/container
to an approved waste disposal

plant.

[1]

Experimental Protocol for the Disposal of GNE-886

This protocol outlines the step-by-step procedure for the safe disposal of GNE-886 from a

laboratory setting.

1.0 Personal Protective Equipment (PPE) and Safety Precautions

1.1 Always wear appropriate PPE when handling GNE-886 waste, including:

 Nitrile gloves (or other chemically resistant gloves)
o Safety goggles or a face shield
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e Alaboratory coat

1.2 Conduct all waste handling procedures within a certified chemical fume hood to minimize
the risk of inhalation.

1.3 Ensure an eyewash station and safety shower are readily accessible.
2.0 Waste Segregation and Container Selection

2.1 Do not mix GNE-886 waste with other waste streams unless they are of the same hazard
class.

2.2 Collect all solid GNE-886 waste, including contaminated consumables (e.g., pipette tips,
tubes, gloves, and absorbent paper), in a designated, leak-proof, and sealable solid waste
container.

2.3 Collect all liquid GNE-886 waste in a designated, leak-proof, and sealable liquid waste
container.

2.4 Ensure that the waste container material is compatible with GNE-886. High-density
polyethylene (HDPE) or glass containers are generally suitable.

Waste Container Compatibility

Compatible Container Incompatible Container
Waste Type ) .

Material Material

) High-Density Polyethylene Contact EHS for specific

Solid GNE-886 Waste ) o

(HDPE), Metal incompatibilities
Liquid GNE-886 Waste (in

Glass, HDPE Metal (for some solvents)

organic solvent)

3.0 Waste Container Labeling

3.1 Label all GNE-886 waste containers clearly and accurately as soon as the first item of
waste is added.
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3.2 The label must include the following information:

e The words "Hazardous Waste"

e The full chemical name: "GNE-886"

e The approximate concentration and quantity of GNE-886

e The date on which the first waste was added (accumulation start date)

e The name and contact information of the generating laboratory/researcher
o A clear indication of the hazards (e.g., "Acutely Toxic," "Aquatic Hazard")

4.0 Waste Storage and Accumulation

4.1 Store GNE-886 waste containers in a designated satellite accumulation area (SAA) within
the laboratory.

4.2 The SAA should be located at or near the point of waste generation and under the control
of the laboratory personnel.

4.3 Ensure all waste containers are tightly sealed when not in use.

4.4 Store containers in secondary containment (e.g., a chemical-resistant tray) to contain any
potential leaks or spills.

4.5 Adhere to the hazardous waste accumulation time limits set by the EPA and your institution.

Hazardous Waste Accumulation Time Limits

Generator Status Accumulation Time Limit

Large Quantity Generator (LQG) <90 days

< 180 days (or < 270 days if transporting over

Small Quantity Generator (SQG
Q Y (5QC) 200 miles)

] See specific regulations; must not exceed
Very Small Quantity Generator (VSQG) o
accumulation limits.

5.0 Waste Disposal Request and Pickup
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5.1 Once the waste container is full (do not overfill; typically no more than 90% capacity) or the
accumulation time limit is approaching, arrange for disposal through your institution's
Environmental Health and Safety (EHS) office.

5.2 Follow your institution's specific procedures for requesting a hazardous waste pickup. This
may involve submitting an online form or contacting the EHS office directly.

5.3 Ensure all labeling is complete and accurate before the scheduled pickup.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision points and procedural flows for the proper
disposal of GNE-886.
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GNE-886 Waste Disposal Workflow

Start: GNE-886 Waste Generated

Step 1: Don Appropriate PPE

i

Step 2: Segregate Waste
(Solid vs. Liquid)

i

Step 3: Select Compatible Container

i

Step 4: Label Container Correctly

i

Step 5: Store in Satellite Accumulation Area

i

Step 6: Monitor Accumulation Time & Volume

i

Step 7: Request EHS Pickup

End: Waste Disposed by EHS

Click to download full resolution via product page

Caption: A high-level overview of the GNE-886 waste disposal process.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15571934?utm_src=pdf-body-img
https://www.benchchem.com/product/b15571934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

GNE-886 Waste Segregation and Containment

Waste Generation Point

Solid Waste Stpéam iguid Waste Stream

GNE-886 Solid Waste GNE-886 Liquid Waste
(e.g., contaminated gloves, tips) (e.g., solutions, rinsates)
Labeled, Sealed Solid Labeled, Sealed Liquid
Hazardous Waste Container Hazardous Waste Container

Secondary Containment in SAA \

Click to download full resolution via product page

Caption: Segregation and containment of solid and liquid GNE-886 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15571934#gne-886-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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